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Compound of Interest

Compound Name: hDHODH-IN-15

Cat. No.: B15573060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
hDHODH-IN-15 is a potent inhibitor of human dihydroorotate dehydrogenase (hDHODH), a key

enzyme in the de novo pyrimidine biosynthesis pathway.[1] By targeting hDHODH, this small

molecule disrupts the synthesis of essential building blocks for DNA and RNA, making it a

valuable tool for research in cancer biology and immunology. Furthermore, recent studies have

highlighted the role of hDHODH inhibition in inducing ferroptosis, a form of iron-dependent

programmed cell death, in cancer cells.[1] This application note provides a detailed protocol for

the preparation of hDHODH-IN-15 stock solutions in dimethyl sulfoxide (DMSO), along with

relevant technical data and diagrams to guide researchers in their experimental design.

Physicochemical Properties and Efficacy
A clear understanding of the physicochemical properties and biological potency of hDHODH-
IN-15 is crucial for accurate and reproducible experimental results. The following table

summarizes key quantitative data for this compound.
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Property Value Source

Catalog Number HY-159119 [1][2]

Molecular Formula C₁₉H₁₈N₂O₄ [1]

Molecular Weight 338.36 g/mol [1]

Target
Human Dihydroorotate

Dehydrogenase (hDHODH)
[1]

IC₅₀ (hDHODH) 0.21 µM [1]

IC₅₀ (NCI-H226) 0.95 - 2.81 µM [1]

IC₅₀ (HCT-116) 0.95 - 2.81 µM [1]

IC₅₀ (MDA-MB-231) 0.95 - 2.81 µM [1]

Experimental Protocols
Preparing a 10 mM Stock Solution of hDHODH-IN-15 in
DMSO
This protocol describes the preparation of a 10 mM stock solution of hDHODH-IN-15 in DMSO.

It is a commonly used concentration for in vitro cell-based assays.

Materials:

hDHODH-IN-15 (powder, Cat. No. HY-159119 or equivalent)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Procedure:

Equilibrate: Allow the vial containing the hDHODH-IN-15 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of hDHODH-IN-15 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.38 mg of the compound (see calculation below).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed hDHODH-IN-15.

Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the

vial in a water bath for 5-10 minutes. Gentle warming to 37°C may also aid in dissolution.

Aliquotting: Once the compound is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Calculation for a 10 mM Stock Solution:

To calculate the mass of hDHODH-IN-15 required to make a 10 mM stock solution, use the

following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution: Mass (g) = 0.010 mol/L x 0.001 L x 338.36 g/mol = 0.00338 g =

3.38 mg

Diluting the Stock Solution for Cell Culture Experiments
For cell-based assays, the final concentration of DMSO should be kept low (typically below

0.5%) to avoid solvent-induced cytotoxicity.
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Procedure:

Thaw: Thaw a single aliquot of the 10 mM hDHODH-IN-15 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Perform a serial dilution of the stock

solution in cell culture medium to achieve an intermediate concentration. This helps to

minimize precipitation when adding to the final culture volume.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration of hDHODH-IN-15.

Mixing: Mix gently by pipetting or swirling the plate.

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the cell culture medium without the inhibitor.

Visualizations

Experimental Workflow: Preparing and Using hDHODH-IN-15
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Caption: Workflow for preparing and using hDHODH-IN-15.
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Signaling Pathway of hDHODH-IN-15 Action
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Caption: Mechanism of hDHODH-IN-15 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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